Cas no 932738-65-3 (1-(5-Methylpyrimidin-4-yl)ethanone)

• Product Name: 1-(5-Methylpyrimidin-4-yl)ethanone
• CAS No: 932738-65-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD23135260
• CID: 1025489
• PubChem ID: 70700311
• Update Time: 2025-08-04

1-(5-Methylpyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methylpyrimidin-4-yl)ethanone
• 1-(5-Methylpyrimidin-4-yl)ethan-1-one
• 5784AC
• FCH2316178
• Ethanone, 1-(5-methyl-4-pyrimidinyl)-
• AX8226452
• ST24021141
• 932738-65-3
• AS-61701
• AKOS016002464
• DTXSID00743167
• SB56217
• O10307
• A859838
• CS-0102215

• MDL： MFCD23135260
• Inchi： 1S/C7H8N2O/c1-5-3-8-4-9-7(5)6(2)10/h3-4H,1-2H3
• InChI Key： AUPRPAWYCBJUMZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(=CN=CN=1)C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 0.6

Additional information on 1-(5-Methylpyrimidin-4-yl)ethanone

1-(5-Methylpyrimidin-4-yl)ethanone: A Comprehensive Overview

The compound CAS No. 932738-65-3, also known as 1-(5-Methylpyrimidin-4-yl)ethanone, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

1-(5-Methylpyrimidin-4-yl)ethanone is an organic compound characterized by its pyrimidine ring system, which is a heterocyclic aromatic structure containing nitrogen atoms at specific positions. The methyl group attached to the pyrimidine ring at position 5 and the ketone group at position 4 contribute to its distinct chemical properties. The molecular formula of this compound is C₉H₈N₂O, and its molecular weight is approximately 160.18 g/mol.

The synthesis of 1-(5-Methylpyrimidin-4-yl)ethanone involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency of the reaction process while minimizing environmental impact.

In terms of applications, 1-(5-Methylpyrimidin-4-yl)ethanone has shown potential in the pharmaceutical industry as a building block for drug development. Its pyrimidine core is a common feature in many bioactive compounds, including antiviral agents, anticancer drugs, and enzyme inhibitors. For instance, derivatives of this compound have been investigated for their ability to inhibit specific kinases involved in cancer cell proliferation.

Recent research has also highlighted the role of 1-(5-Methylpyrimidin-4-yl)ethanone in material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, such as semiconductors or light-emitting materials. Scientists have explored its electronic properties through computational modeling and experimental techniques, revealing its potential as a component in advanced materials with tailored functionalities.

The study of CAS No. 932738-65-3 has also contributed to our understanding of pyrimidine chemistry. Researchers have investigated its reactivity under various conditions, uncovering new insights into the behavior of similar compounds in different chemical environments. These findings have implications for the design of novel synthetic routes and the development of new chemical entities with desired properties.

In conclusion, 1-(5-Methylpyrimidin-4-yl)ethanone, with its unique structure and versatile applications, continues to be a subject of interest in both academic and industrial research. As advancements in synthetic methods and material science progress, this compound is likely to play an increasingly important role in diverse fields. Further exploration into its properties and potential uses will undoubtedly yield new discoveries that benefit society.